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Compound of Interest

Compound Name: 3-butoxyaniline

Cat. No.: B1281059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and critical safety information for the

handling and storage of 3-butoxyaniline. This document is intended to supplement, not

replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties
3-Butoxyaniline is an aromatic amine that requires careful handling due to its potential toxicity.

The following table summarizes its key physical and chemical properties.

Table 1: Physical and Chemical Properties of 3-Butoxyaniline
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Property Value Reference

CAS Number 23079-68-7 [1]

Molecular Formula C₁₀H₁₅NO [2]

Molecular Weight 165.23 g/mol [2]

Appearance Brown liquid [2]

Boiling Point 282.8 ± 13.0 °C at 760 mmHg

Density 1.0 ± 0.1 g/cm³

Flash Point 127.5 ± 13.1 °C

Solubility

Aromatic amines are generally

slightly soluble in water and

soluble in organic solvents.

[3]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C

Toxicological Data
While specific toxicological data for 3-butoxyaniline is limited, the toxicity of aniline and its

derivatives provides a basis for assessing its potential hazards. Aromatic amines are known to

be readily absorbed through the skin and can be toxic.[4] The primary effect of acute exposure

to aniline is the formation of methemoglobin, which impairs the blood's ability to carry oxygen.

[5]

Table 2: Toxicological Data for Aniline and its Derivatives
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Substance
CAS
Number

Oral LD₅₀
(mg/kg, rat)

Dermal
LD₅₀
(mg/kg,
rabbit)

Inhalation
LC₅₀ (mg/L,
4h, rat)

Reference

Aniline 62-53-3 250 - 930 820 - 1540 1.86 - 3.3 [6][7]

4-

Butoxyaniline
4344-55-2

Harmful if

swallowed

(Acute Tox. 4)

Harmful in

contact with

skin (Acute

Tox. 4)

Harmful if

inhaled

(Acute Tox. 4)

[8]

Experimental Protocols
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 3-butoxyaniline to prevent exposure.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale Reference

Eye/Face Protection

Chemical safety

goggles or a face

shield.

Protects against

splashes and vapors

that can cause serious

eye irritation.

[9]

Skin Protection

Chemical-resistant

gloves (e.g., Butyl

rubber, Viton®). A lab

coat or chemical-

resistant apron.

Aromatic amines can

be absorbed through

the skin. Damaged

skin increases

absorption.

[4][10]

Respiratory Protection

Use in a well-

ventilated area. If

ventilation is

inadequate or for spill

cleanup, use a

NIOSH-approved

respirator with an

organic vapor

cartridge.

Vapors can be harmful

if inhaled, causing

respiratory tract

irritation.

[9][11]

Storage and Handling Procedures
Proper storage and handling are crucial to maintain the chemical's integrity and ensure

laboratory safety.

Receiving and Unpacking:

Visually inspect packages for damage or leaks before accepting.

Wear appropriate PPE during unpacking.

Unpack in a designated area, preferably within a chemical fume hood.

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://skcinc.com/media/knowledge/sds/aromatic-amine-cleaning-developing-solution-sds-2002.pdf
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://pmc.ncbi.nlm.nih.gov/articles/PMC1562431/
https://skcinc.com/media/knowledge/sds/aromatic-amine-cleaning-developing-solution-sds-2002.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4261306/
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers tightly closed to prevent the escape of vapors.

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

anhydrides.[13]

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Handling:

All work with 3-butoxyaniline should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[14]

Use non-sparking tools and equipment to prevent ignition.

Ground and bond containers during transfer to avoid static discharge.

Avoid contact with skin and eyes.[15]

After handling, wash hands thoroughly with soap and water.

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect: Use non-sparking tools to collect the absorbed material into a labeled, sealed

container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the incident to the appropriate safety personnel.

For large spills, evacuate the area and contact emergency services.
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Exposure Response:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[16]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.[16]

Waste Disposal
All waste containing 3-butoxyaniline must be treated as hazardous waste.

Collect waste in a designated, labeled, and sealed container.

Dispose of the waste through your institution's hazardous waste management program.

Do not dispose of 3-butoxyaniline down the drain.[14]

Visualizations
The following diagrams illustrate key pathways and workflows related to the safe handling of 3-
butoxyaniline.
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General Toxicity Pathway of Aromatic Amines

Exposure Routes
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Caption: General toxicity pathway of aromatic amines.
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Safe Handling Workflow for 3-Butoxyaniline

Start: Obtain 3-Butoxyaniline

Conduct Risk Assessment

Don Appropriate PPE

Work in Chemical Fume Hood

Perform Experiment

Collect Waste

Decontaminate Work Area

Store or Dispose of Chemical

End
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Caption: Safe handling workflow for 3-butoxyaniline.
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Emergency Response for 3-Butoxyaniline Exposure

Immediate Actions

Exposure Occurs
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Move to Fresh Air
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Caption: Emergency response for 3-butoxyaniline exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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